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For Researchers, Scientists, and Drug Development Professionals

Introduction
Dibutylamine (DBA), a secondary amine with the chemical formula (C₄H₉)₂NH, is a versatile

and important compound in various chemical and industrial applications. Its utility spans from

being a corrosion inhibitor and a manufacturing intermediate for emulsifiers, to a flotation agent

and a catalyst in vulcanization processes.[1] For professionals in research, science, and drug

development, a thorough understanding of its chemical and physical properties is paramount

for its safe handling, effective use in synthesis, and for predicting its behavior in various

experimental and industrial settings. This technical guide provides a comprehensive overview

of the core chemical and physical properties of dibutylamine, detailed experimental protocols

for their determination, and a visualization of a key chemical reaction.

Chemical and Physical Properties
Dibutylamine is a colorless to yellow liquid characterized by a distinct amine-like or ammonia-

like odor.[2][3] It is a flammable and corrosive compound, necessitating careful handling and

storage.[2][4] The key physical and chemical properties of dibutylamine are summarized in the

tables below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₈H₁₉N [2]

Molecular Weight 129.24 g/mol [2]

Appearance Colorless to yellow liquid [2][3]

Odor Amine-like, fishy, ammoniacal [2][5]

CAS Number 111-92-2 [4]

IUPAC Name N-butylbutan-1-amine [2]

Physicochemical Data
Property Value Conditions Source(s)

Boiling Point 159 °C to 161 °C at 760 mmHg [3][6]

Melting Point -62 °C to -59 °C [7][8]

Density 0.767 g/mL at 25 °C [3][6]

0.759 g/cm³ at 20 °C [9]

Flash Point 40.5 °C to 47 °C Closed Cup [3][7]

125 °F Open Cup [9]

Solubility in Water 3.8 g/L to 4.7 g/L at 20-25 °C [5][6]

Vapor Pressure
1.9 mmHg to 2.59

mmHg
at 20-25 °C [2][6]

Vapor Density 4.46 (air = 1) [2][6]

Refractive Index 1.417 to 1.4177 at 20 °C [2][3]

Autoignition Temp. 260 °C to 312 °C [3][5]

logP (o/w) 2.83 [2]

pKa 11.25 at 21 °C [10]
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Experimental Protocols
Accurate determination of the physicochemical properties of dibutylamine is crucial for its

application and safety. The following are detailed methodologies for key experiments.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure compound, the boiling point is a characteristic constant at a given

pressure.

Methodology (based on ASTM D1120):

A suitable method for determining the boiling point of dibutylamine is based on the principles

outlined in ASTM D1120 "Standard Test Method for Boiling Point of Engine Coolants".

Apparatus: A round-bottom flask of appropriate size, a heating mantle, a condenser, a

calibrated thermometer, and boiling chips.

Procedure: a. Place a measured volume of dibutylamine into the round-bottom flask along

with a few boiling chips to ensure smooth boiling. b. Assemble the distillation apparatus with

the flask securely placed in the heating mantle and the condenser attached vertically. The

thermometer should be positioned so that the top of the bulb is level with the bottom of the

side-arm of the flask. c. Begin heating the flask gently with the heating mantle. d. As the

liquid heats, vapors will rise and begin to condense on the thermometer bulb. e. The

temperature will stabilize at the boiling point of the liquid. Record the temperature at which

the liquid is boiling and there is a continuous condensation of vapor on the thermometer. f.

Record the atmospheric pressure at the time of the experiment, as boiling point is pressure-

dependent.

Determination of Melting Point
The melting point of a substance is the temperature at which it changes state from solid to

liquid. For a pure crystalline solid, this occurs at a sharp, well-defined temperature. Since

dibutylamine is a liquid at room temperature, its melting point is determined by cooling the

substance until it freezes and then gently warming it to observe the melting temperature.
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Methodology:

Apparatus: A small test tube, a cooling bath (e.g., dry ice/acetone), a calibrated low-

temperature thermometer or thermocouple, and a stirring rod.

Procedure: a. Place a small sample of dibutylamine in the test tube. b. Immerse the test

tube in the cooling bath, stirring the sample gently with the thermometer or stirring rod. c.

Observe the temperature at which the liquid solidifies (freezing point). d. Remove the test

tube from the cooling bath and allow it to warm up slowly at room temperature. e. The

temperature at which the solid begins to melt and the temperature at which the last crystal

disappears is recorded as the melting point range. For a pure substance, this range should

be narrow.

Determination of Density
Density is the mass of a substance per unit volume. It is an important physical property that can

be used to identify a substance and to determine its purity.

Methodology (using a pycnometer):

Apparatus: A pycnometer (a glass flask with a precise volume), a calibrated analytical

balance, and a constant temperature water bath.

Procedure: a. Clean and dry the pycnometer thoroughly and determine its mass (m₁). b. Fill

the pycnometer with distilled water and place it in the constant temperature water bath (e.g.,

25 °C) until it reaches thermal equilibrium. c. Adjust the volume of the water to the

pycnometer's calibration mark and weigh it (m₂). The mass of the water is (m₂ - m₁). The

volume of the pycnometer is the mass of the water divided by the known density of water at

that temperature. d. Empty and dry the pycnometer. e. Fill the pycnometer with

dibutylamine, bring it to the same constant temperature, adjust the volume to the calibration

mark, and weigh it (m₃). f. The mass of the dibutylamine is (m₃ - m₁). g. The density of

dibutylamine is calculated by dividing its mass by the volume of the pycnometer.

Determination of Flash Point
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air. This is a critical safety parameter.
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Methodology (based on ASTM D93 - Pensky-Martens Closed Cup Tester):

Apparatus: A Pensky-Martens closed-cup tester, which consists of a test cup with a lid that

has openings for a thermometer, a stirrer, and an ignition source.

Procedure: a. Pour the sample of dibutylamine into the test cup up to the marked level. b.

Place the lid on the cup and begin heating the sample at a slow, constant rate while stirring.

c. At regular temperature intervals, apply the test flame by dipping it into the vapor space of

the cup through the opening in the lid. d. The flash point is the lowest temperature at which

the application of the test flame causes the vapor above the liquid to ignite with a brief flash.

Chemical Reactivity and Signaling Pathways
Dibutylamine, as a secondary amine, exhibits characteristic reactivity. It is a weak base and

reacts with acids to form salts. One of the most significant reactions from a toxicological and

regulatory perspective, particularly in the context of drug development, is its reaction with

nitrosating agents to form N-nitrosodibutylamine, a potential carcinogen.

N-Nitrosation of Dibutylamine
The formation of N-nitrosamines from secondary amines like dibutylamine can occur in the

presence of nitrite salts under acidic conditions. This reaction is of concern in the

pharmaceutical industry as it can lead to the formation of genotoxic impurities in drug products.

The simplified reaction pathway is as follows:

In an acidic environment, nitrite ions (NO₂⁻) are protonated to form nitrous acid (HNO₂).

Two molecules of nitrous acid can then form dinitrogen trioxide (N₂O₃), which is a potent

nitrosating agent.

The lone pair of electrons on the nitrogen atom of dibutylamine attacks the electrophilic

nitrogen of the nitrosating agent.

Subsequent deprotonation leads to the formation of N-nitrosodibutylamine.

Below is a Graphviz diagram illustrating this reaction pathway.
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Caption: Reaction pathway for the N-nitrosation of dibutylamine.

Conclusion
This technical guide has provided a detailed overview of the essential chemical and physical

properties of dibutylamine. The tabulated data offers a quick and accessible reference for

laboratory and industrial applications. The outlined experimental protocols, based on standard

methodologies, provide a framework for the accurate determination of these properties. The

visualization of the N-nitrosation reaction highlights a key area of chemical reactivity relevant to

safety and regulatory considerations in drug development and other fields. A thorough

understanding of these fundamental characteristics is crucial for the safe and effective

utilization of dibutylamine in scientific research and industrial processes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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